Cas no 697299-87-9 (tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate)
Tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate is a brominated thiazole derivative featuring a carbamate-protected amine group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The 4-bromo substituent on the thiazole ring enhances reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. Its well-defined structure and high purity make it suitable for precision applications in medicinal chemistry and material science.
697299-87-9 structure
Product Name:tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate
CAS No:697299-87-9
MF:C9H13BrN2O2S
MW:293.180720090866
MDL:MFCD13191707
CID:826605
PubChem ID:53249699
Update Time:2025-06-07
tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl (4-bromothiazol-2-yl)(methyl)carbamate
- (4-Bromothiazol-2-ylmethyl)carbamic acid tert-butyl ester
- tert-butyl (4-bromothiazol-2-yl)methylcarbamate
- (4-BROMO-2-PYRIDINYL)-4-MORPHOLINYL-METHANONE
- (4-BROMOPYRIDIN-2-YL)(MORPHOLINO)METHANONE
- (4-bromopyridin-2-yl)-morpholin-4-yl-methanone
- (4-Bromo-thiazol-2-ylmethyl)-carbamic acid tert-butyl ester
- AGN-PC-0CTQ50
- MB13499
- METHANONE, (4-BROMO-2-PYRIDINYL)-4-MORPHOLINYL-
- SureCN3439414
- tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate
- tert-butyl N-[(4-bromo-1,3-thiazol-2-yl)methyl]carbamate
- 2-(Boc-aminomethyl)-4-bromothiazol
- AS-41925
- TERT-BUTYL ((4-BROMOTHIAZOL-2-YL)METHYL)CARBAMATE
- CS-W001022
- 697299-87-9
- SCHEMBL215719
- DTXSID101192297
- 1,1-Dimethylethyl N-[(4-bromo-2-thiazolyl)methyl]carbamate
- AKOS015969066
- A849487
- MFCD13191707
- 2-(Boc-aminomethyl)-4-bromothiazole
- DB-074211
- tert-Butyl((4-bromothiazol-2-yl)methyl)carbamate
-
- MDL: MFCD13191707
- Inchi: 1S/C9H13BrN2O2S/c1-9(2,3)14-8(13)11-4-7-12-6(10)5-15-7/h5H,4H2,1-3H3,(H,11,13)
- InChI Key: HRYDORKAYMLLLA-UHFFFAOYSA-N
- SMILES: BrC1=CSC(CNC(=O)OC(C)(C)C)=N1
Computed Properties
- Exact Mass: 291.98800
- Monoisotopic Mass: 291.98811g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.496
- Boiling Point: 319.6°C at 760 mmHg
- Flash Point: 147.1°C
- Refractive Index: 1.578
- PSA: 70.67000
- LogP: 3.27690
tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB448530-250 mg |
2-(Boc-aminomethyl)-4-bromothiazole |
697299-87-9 | 250mg |
€836.30 | 2023-04-22 | ||
| Chemenu | CM190499-250mg |
tert-Butyl ((4-bromothiazol-2-yl)methyl)carbamate |
697299-87-9 | 95% | 250mg |
$123 | 2024-07-24 | |
| Chemenu | CM190499-1g |
tert-Butyl ((4-bromothiazol-2-yl)methyl)carbamate |
697299-87-9 | 95% | 1g |
$924 | 2023-01-07 | |
| Chemenu | CM190499-5g |
tert-Butyl ((4-bromothiazol-2-yl)methyl)carbamate |
697299-87-9 | 95% | 5g |
$1971 | 2023-01-07 | |
| Chemenu | CM190499-5g |
tert-Butyl ((4-bromothiazol-2-yl)methyl)carbamate |
697299-87-9 | 95% | 5g |
$635 | 2021-08-05 | |
| Chemenu | CM190499-10g |
tert-Butyl ((4-bromothiazol-2-yl)methyl)carbamate |
697299-87-9 | 95% | 10g |
$884 | 2021-08-05 | |
| Chemenu | CM190499-25g |
tert-Butyl ((4-bromothiazol-2-yl)methyl)carbamate |
697299-87-9 | 95% | 25g |
$1594 | 2021-08-05 | |
| ChemScence | CS-W001022-100mg |
Tert-butyl (4-bromothiazol-2-yl)methylcarbamate |
697299-87-9 | 100mg |
$136.0 | 2022-04-26 | ||
| TRC | B705370-10mg |
2-(Boc-Aminomethyl)-4-Bromothiazole |
697299-87-9 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | B705370-50mg |
2-(Boc-Aminomethyl)-4-Bromothiazole |
697299-87-9 | 50mg |
$ 230.00 | 2022-06-06 |
tert-butyl N-[(4-bromothiazol-2-yl)methyl]carbamate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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